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Compound of Interest

Compound Name: Morpholinoacetonitrile

Cat. No.: B1361388

Morpholinoacetonitrile is a chemical compound that demands meticulous handling and
adherence to strict safety protocols due to its significant health hazards. This guide provides
essential safety, operational, and disposal information for researchers, scientists, and drug
development professionals to ensure a safe laboratory environment.

Hazard Identification and Classification

Understanding the specific dangers of Morpholinoacetonitrile is the first step in safe handling.
The compound is classified with several key hazards.

Hazard Class GHS Hazard Statement

Acute Toxicity, Dermal, Category 1 H310: Fatal in contact with skin.[1][2]

Acute Toxicity, Oral, Category 4 H302: Harmful if swallowed.[1][3][4]

Acute Toxicity, Inhalation, Category 4 H332: Harmful if inhaled.[1]

Serious Eye Irritation, Category 2/2A H319: Causes serious eye irritation.[1][2][3][4]
Skin Irritation, Category 2 H315: Causes skin irritation.[1][2]

NEPA 704 Rati Health: 4 (Very short exposure could cause
atin
J death or major residual injury)[3]

Personal Protective Equipment (PPE) Protocol
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A multi-layered approach to personal protection is mandatory. Engineering controls, such as
working in a certified chemical fume hood, are the primary line of defense. The following PPE is
required as a crucial secondary barrier.

. Key Specifications & Best
Category Required PPE S
ractices

Goggles should conform to EN
166 (EU) or NIOSH (US)
i N standards.[3] A face shield
] Tightly-fitting Safety Goggles &
Eye & Face Protection . must be worn over goggles
Face Shield ) )

when there is a risk of
splashing or aerosol

generation.[5]

Gloves must satisfy EN 374
standards.[3] Inspect gloves
) ) for any signs of degradation
Hand Protection Chemical-Impermeable Gloves ]
before each use.[3] Given the
high dermal toxicity, double-

gloving is recommended.

] ) Clothing should be designed to
. Flame-Resistant, Impervious . . .
Body Protection resist chemical permeation.[3]
Lab Coat or Coveralls )
Ensure full coverage of skin.[5]

Work must be performed in a
well-ventilated area, preferably
a fume hood.[3][6] If exposure

Respiratory Protection NIOSH-Approved Respirator limits are exceeded or
dust/aerosols are generated, a
full-face respirator is

necessary.[3]

Operational Workflow for Safe Handling

Following a systematic workflow minimizes the risk of exposure at every stage of handling
Morpholinoacetonitrile, from receipt to disposal.
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Caption: A step-by-step workflow for handling Morpholinoacetonitrile.

Step-by-Step Handling Procedures

o Preparation: Always handle Morpholinoacetonitrile within a certified chemical fume hood to
ensure adequate ventilation.[3] Before starting, confirm that an emergency eyewash station
and safety shower are accessible.

e Donning PPE: Put on PPE in the following order: lab coat, inner gloves, respirator, safety
goggles, face shield, and outer gloves pulled over the cuffs of the lab coat.

e Handling:

[¢]

Avoid the formation of dust and aerosols.[3]

[¢]

Use non-sparking tools to prevent ignition.[3]

o

Wash hands thoroughly after handling, even after removing gloves.[3]

o

Do not eat, drink, or smoke in the handling area.[1][3]
o Waste Disposal:

o All materials contaminated with Morpholinoacetonitrile, including gloves, wipes, and
empty containers, must be treated as hazardous waste.
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o Dispose of contents and containers at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[3]

o Never discharge waste into sewer systems.[3]

o Contaminated packaging should be triple-rinsed before recycling or punctured to render it

unusable before landfill disposal.[3]

» Doffing PPE: Remove PPE in a way that avoids cross-contamination. Remove outer gloves
first, followed by the face shield, goggles, lab coat, and inner gloves. Remove the respirator

last after leaving the work area.

Emergency Response and First Aid

Immediate and correct response to an exposure is critical.

Emergency Response to Exposure

Exposure Event

Skin Contact Eye Contact Inhalation

Ingestion

Immediately remove all Rinse cautiously with water . . X
: - ) Move person to fresh air Rinse mouth with water
contaminated clothing for at least 15 minutes
\i \ \ 4 \i
Wash with plenty of ‘Remove contact lenses, Give oxygen or artificial Do NOT induce vomiting
soap and water if present and easy to do respiration if needed

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.
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First Aid Measures

Exposure Route Immediate Action

Immediately take off all contaminated clothing.
) [1] Wash the affected area with soap and plenty
Skin Contact ]
of water.[3] Call a poison center or doctor

immediately.[1]

Rinse cautiously with pure water for at least 15
Eye Contact minutes, removing contact lenses if possible.[3]

Consult a doctor.[3]

Move the victim to fresh air.[3][6] If breathing is
difficult, administer oxygen.[3][€] If not

Inhalation breathing, provide artificial respiration (do not
use mouth-to-mouth).[3] Seek immediate

medical attention.[3]

Rinse mouth with water.[3] Do not induce
) vomiting.[3][6] Never give anything by mouth to
Ingestion .
an unconscious person.[3] Call a doctor or

Poison Control Center immediately.[3]

Accidental Release Measures

In case of a spill, evacuate personnel to a safe area.[3] Wearing full PPE, prevent further
leakage and contain the spill with an inert absorbent material.[3][6] Remove all sources of
ignition.[3][6] Collect the absorbed material into a suitable, sealed container for disposal and
ensure the area is well-ventilated.[6] Do not allow the chemical to enter drains.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[ehs.ucsf.edu]

e 6. aksci.com [aksci.com]

« To cite this document: BenchChem. [Navigating the Safe Handling of Morpholinoacetonitrile:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361388#personal-protective-equipment-for-
handling-morpholinoacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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